Cas no 2044713-93-9 (5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride)

• Product Name: 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride
• CAS No: 2044713-93-9
• MF: C₁₁H₈ClFN₄S
• MW: 282.724422454834
• MDL: MFCD30486576
• CID: 5247416
• PubChem ID: 122163656
• Update Time: 2025-10-23

5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-[4-(4-fluorophenyl)-2-thiazolyl]-, hydrochloride (1:1) (ACI)
• 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride

• MDL： MFCD30486576
• Inchi： 1S/C11H7FN4S.ClH/c12-8-3-1-7(2-4-8)9-5-17-11(15-9)10-13-6-14-16-10;/h1-6H,(H,13,14,16);1H
• InChI Key： MAZNYWHNBAGXHZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(C2=CSC(C3NC=NN=3)=N2)=CC=1

Additional information on 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride

Recent Advances in the Study of 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole Hydrochloride (CAS: 2044713-93-9)

The compound 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride (CAS: 2044713-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiazole and triazole moieties, exhibits promising pharmacological properties, particularly in the context of antimicrobial and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against a range of bacterial and fungal pathogens. In vitro studies have demonstrated that 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride effectively disrupts microbial cell wall synthesis, leading to significant reductions in pathogen viability. These findings suggest its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance. Further investigations are underway to explore its efficacy in combination therapies and its pharmacokinetic properties in animal models.

In addition to its antimicrobial properties, this compound has shown remarkable promise in oncology research. Preliminary studies indicate that it exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic apoptotic pathways, involving caspase-3 and caspase-9. Researchers are now focusing on structural modifications to enhance its bioavailability and tumor-targeting capabilities, with the aim of developing a new class of anticancer therapeutics.

The synthesis of 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride has also been a subject of recent optimization efforts. Novel synthetic routes have been developed to improve yield and purity, while reducing the environmental impact of the production process. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's interactions with biological targets, providing valuable insights for future drug design.

In conclusion, the compound 5-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1H-1,2,4-triazole hydrochloride (CAS: 2044713-93-9) represents a promising candidate for both antimicrobial and anticancer applications. Ongoing research aims to address current challenges, such as optimizing its pharmacokinetic profile and minimizing potential side effects. The findings from these studies could pave the way for the development of new therapeutic agents, addressing unmet medical needs in infectious diseases and oncology.